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Compound of Interest

Compound Name: 2-Bromo-4-chlorophenol

Cat. No.: B154644

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds. This document
provides immediate, essential safety and logistical information for the handling and disposal of
2-Bromo-4-chlorophenol, a compound that requires careful management due to its potential
hazards. The following procedural guidance is designed to directly address operational
guestions and build a foundation of trust in safe laboratory practices.

Quantitative Safety Data

While specific quantitative safety data for 2-Bromo-4-chlorophenol is limited, the following
tables provide information on the closely related isomer, 4-Bromo-2-chlorophenol, and the
parent compound, Phenol. This data should be used as a conservative guide for risk
assessment.

Toxicity Data for Related Compounds

Compound CAS No. Toxicity Data Species

4-Bromo-2-
3964-56-5 Oral LD50: 500 mg/kg  Rat
chlorophenol

Note: This data is for an isomer of 2-Bromo-4-chlorophenol and should be used for
estimation purposes only.[1]
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Occupational Exposure Limits (OELs) for Phenol

Organization OEL Type Limit
OSHA PEL (8-hr TWA) 5 ppm
NIOSH REL (10-hr TWA) 5 ppm
NIOSH Ceiling (15-min) 15.6 ppm
ACGIH TLV (8-hr TWA) 5 ppm

Note: These limits are for Phenol and are provided as a reference due to the lack of specific
OELs for 2-Bromo-4-chlorophenol.[2][3][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling 2-Bromo-4-chlorophenol.
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Body Part

Recommended PPE

Specifications and
Remarks

Eyes/Face

Safety Goggles & Face Shield

Must be ANSI Z87.1 compliant.
A face shield should be worn in
addition to goggles when there

is a splash hazard.

Skin

Chemical-resistant Gloves

Nitrile, Neoprene, or Butyl
rubber gloves are
recommended. Always inspect
gloves for integrity before use
and dispose of them after

handling the chemical.

Lab Coat/Apron

A fully buttoned lab coat is
mandatory. A chemical-
resistant apron should be worn
over the lab coat when
handling larger quantities or
when there is a significant

splash risk.

Respiratory

Chemical Fume Hood

All handling of 2-Bromo-4-
chlorophenol should be
conducted in a certified
chemical fume hood to

minimize inhalation exposure.

Respirator

If a fume hood is not available
or in case of a spill, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is essential for the safe handling of 2-Bromo-4-

chlorophenol.
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1. Preparation and Pre-Handling Check:

e Ensure a certified chemical fume hood is available and functioning correctly.

o Verify that an emergency eyewash station and safety shower are accessible within a 10-
second travel distance.

o Assemble all necessary PPE and inspect it for any defects.

o Prepare all necessary equipment and reagents before handling the chemical to minimize the
duration of exposure.

o Clearly label all containers with the chemical name and hazard symbols.

2. Handling the Chemical:

e Conduct all work with 2-Bromo-4-chlorophenol inside a chemical fume hood.

o Wear all required PPE, including double-gloving if necessary.

» When weighing the solid, do so in the fume hood and avoid creating dust.

« If creating a solution, add the solid to the solvent slowly to avoid splashing.

» Keep all containers of 2-Bromo-4-chlorophenol sealed when not in use.

e Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid
procedures outlined below.

3. Post-Handling and Decontamination:

o Decontaminate all work surfaces with an appropriate cleaning agent (e.g., soap and water)
after use.

» Properly dispose of all contaminated materials, including gloves and disposable labware, as
hazardous waste.

e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 2-Bromo-4-chlorophenol and its associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

o Collect all waste containing 2-Bromo-4-chlorophenol in a dedicated, clearly labeled, and
leak-proof hazardous waste container.

» This includes unused chemicals, contaminated PPE, and any materials used for cleaning up
spills.
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» Do not mix 2-Bromo-4-chlorophenol waste with other waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) department.

2. Storage of Hazardous Waste:

» Store the hazardous waste container in a designated, well-ventilated, and secure satellite
accumulation area.
e The storage area should be away from incompatible materials.

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.
o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Bromo-4-chlorophenol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b154644?utm_src=pdf-body-img
https://www.benchchem.com/product/b154644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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